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Compound of Interest

Compound Name: 2-Fluoro-3-hydroxybenzaldehyde

CAS No.: 103438-86-4

Cat. No.: B1330501

Get Quote

An In-depth Technical Guide to the Structure of 2-Fluoro-3-hydroxybenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Fluoro-3-hydroxybenzaldehyde is a substituted aromatic aldehyde that serves as a

valuable building block in organic synthesis, particularly in the fields of medicinal chemistry and

materials science. Its unique trifunctional nature—possessing an aldehyde, a hydroxyl group,

and a fluorine atom on a benzene ring—offers a versatile platform for constructing complex

molecular architectures. The specific arrangement of these functional groups (ortho-fluoro and

meta-hydroxyl to the aldehyde) imparts distinct electronic properties and reactivity, making a

thorough understanding of its structure paramount for its effective utilization. This guide

provides a comprehensive technical overview of the molecular structure, synthesis,

spectroscopic characterization, and chemical reactivity of 2-Fluoro-3-hydroxybenzaldehyde.
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The foundational aspect of 2-Fluoro-3-hydroxybenzaldehyde is its substituted benzene ring.

The molecule, with the chemical formula C₇H₅FO₂, consists of a benzaldehyde core with a

fluorine atom at the C2 position and a hydroxyl group at the C3 position.[1] This substitution

pattern is key to its chemical behavior. The fluorine atom, being highly electronegative, exerts a

strong electron-withdrawing inductive effect (-I), while the hydroxyl group can act as both a

weak electron-withdrawing group (-I) and a strong electron-donating group through resonance

(+R). The interplay of these electronic effects influences the reactivity of the aldehyde group

and the aromatic ring.
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2-Fluoro-3-methoxybenzaldehyde in DCM

Add BBr3 at -78 °C

Stir at -78 °C for 1h

Warm to 0 °C

Stir at 0 °C for 2h

Quench with H₂O

Extract with Ethyl Acetate

Wash Organic Phase (H₂O, Brine)

Dry over Na₂SO₄

Concentrate under Reduced Pressure

Silica Gel Chromatography
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1330501?utm_src=pdf-custom-synthesis#bc-rfq
https://cymitquimica.com/products/10-F335403/103438-86-4/2-fluoro-3-hydroxybenzaldehyde/
https://www.benchchem.com/product/b1330501/docs#2-fluoro-3-hydroxybenzaldehyde-structure
https://www.benchchem.com/product/b1330501/docs#2-fluoro-3-hydroxybenzaldehyde-structure
https://www.benchchem.com/product/b1330501/docs#2-fluoro-3-hydroxybenzaldehyde-structure
https://www.benchchem.com/product/b1330501/docs#2-fluoro-3-hydroxybenzaldehyde-structure
https://www.benchchem.com/product/b1330501?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330501?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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